phenylthiohydantoin-3,4-dihydroxyphenylalanine
phenylthiohydantoin-3,4-dihydroxyphenylalanine
Brand Name:
Vulcanchem
CAS No.:
132828-63-8
VCID:
VC0236370
InChI:
InChI=1S/C16H14N2O3S/c19-13-7-6-10(9-14(13)20)8-12-15(21)18(16(22)17-12)11-4-2-1-3-5-11/h1-7,9,12,19-20H,8H2,(H,17,22)/t12-/m0/s1
SMILES:
C1=CC=C(C=C1)N2C(=O)C(NC2=S)CC3=CC(=C(C=C3)O)O
Molecular Formula:
C16H14N2O3S
Molecular Weight:
314.4 g/mol
phenylthiohydantoin-3,4-dihydroxyphenylalanine
CAS No.: 132828-63-8
Main Products
VCID: VC0236370
Molecular Formula: C16H14N2O3S
Molecular Weight: 314.4 g/mol
| CAS No. | 132828-63-8 |
|---|---|
| Product Name | phenylthiohydantoin-3,4-dihydroxyphenylalanine |
| Molecular Formula | C16H14N2O3S |
| Molecular Weight | 314.4 g/mol |
| IUPAC Name | (5S)-5-[(3,4-dihydroxyphenyl)methyl]-3-phenyl-2-sulfanylideneimidazolidin-4-one |
| Standard InChI | InChI=1S/C16H14N2O3S/c19-13-7-6-10(9-14(13)20)8-12-15(21)18(16(22)17-12)11-4-2-1-3-5-11/h1-7,9,12,19-20H,8H2,(H,17,22)/t12-/m0/s1 |
| Standard InChIKey | BOKLBORREWQWRR-LBPRGKRZSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)N2C(=O)[C@@H](NC2=S)CC3=CC(=C(C=C3)O)O |
| SMILES | C1=CC=C(C=C1)N2C(=O)C(NC2=S)CC3=CC(=C(C=C3)O)O |
| Canonical SMILES | C1=CC=C(C=C1)N2C(=O)C(NC2=S)CC3=CC(=C(C=C3)O)O |
| Synonyms | phenylthiohydantoin-3,4-dihydroxyphenylalanine PTH-DOPA |
| PubChem Compound | 3035616 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume